Cas no 1261941-15-4 (3-Fluoro-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 3-Fluoro-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261941-15-4
• MF: C₁₇H₁₆FNO₄S
• MW: 349.376646995544
• MDL: MFCD18323148
• CID: 2764913
• PubChem ID: 53228969
• Update Time: 2025-04-21

3-Fluoro-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carboxylic acid
• 3-Fluoro-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• MFCD18323148
• DTXSID60692349
• 2-Fluoro-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-carboxylic acid
• 1261941-15-4
• 3-FLUORO-4-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• 3-Fluoro-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323148
• Inchi： 1S/C17H16FNO4S/c18-16-11-13(17(20)21)5-8-15(16)12-3-6-14(7-4-12)24(22,23)19-9-1-2-10-19/h3-8,11H,1-2,9-10H2,(H,20,21)
• InChI Key： BKGGUEXMNIYAHB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(C(=O)O)=CC=2F)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 349.07840733Da
• Monoisotopic Mass: 349.07840733Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų